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For Researchers, Scientists, and Drug Development Professionals

Abstract
(6E)-SR 11302 is a synthetic retinoid analogue that has garnered significant interest within the

research community for its potent and selective inhibition of the Activator Protein-1 (AP-1)

transcription factor. Unlike traditional retinoids, SR 11302 does not activate retinoic acid

receptors (RARs) or retinoid X receptors (RXRs), making it a valuable tool for dissecting AP-1

specific signaling pathways. This technical guide provides a comprehensive overview of (6E)-
SR 11302, including its chemical properties, mechanism of action, and biological effects.

Detailed experimental protocols and quantitative data from key studies are presented to

facilitate its application in laboratory settings. Furthermore, signaling pathways influenced by

SR 11302 are visualized to enhance understanding of its molecular interactions.

Chemical and Physical Properties
(6E)-SR 11302 is a structurally distinct retinoid characterized by its specific stereochemistry. Its

chemical and physical properties are summarized in the table below.
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Property Value

IUPAC Name

(2E,4E,6Z,8E)-3-methyl-7-(p-tolyl)-9-(2,6,6-

trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-

tetraenoic acid

Synonyms SR 11302, SR-11302

CAS Number 160162-42-5

Molecular Formula C₂₆H₃₂O₂

Molecular Weight 376.54 g/mol

Appearance Crystalline solid

Solubility Soluble in DMSO (>10 mM) and ethanol.[1]

Storage
Store at -20°C. Stock solutions can be stored at

-20°C for several months.[1]

Mechanism of Action
(6E)-SR 11302 functions as a selective inhibitor of the AP-1 transcription factor. AP-1 is a

dimeric complex typically composed of proteins from the Jun and Fos families (e.g., c-Jun and

c-Fos). It plays a crucial role in regulating gene expression in response to a wide array of

stimuli, including growth factors, cytokines, and stress signals, thereby controlling cellular

processes such as proliferation, differentiation, and apoptosis.

The key feature of SR 11302 is its ability to antagonize AP-1 activity without transactivating the

retinoic acid response element (RARE), a hallmark of classical retinoid action mediated by

RARs and RXRs. This selectivity allows researchers to specifically probe the consequences of

AP-1 inhibition.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.apexbt.com/sr-11302.html
https://www.apexbt.com/sr-11302.html
https://www.benchchem.com/product/b15602442/docs?utm_src=pdf-body#6e-sr-11302-a-technical-guide-to-a-selective-ap-1-inhibitor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602442?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


External Stimuli

AP-1 Activation Pathway

Gene Transcription

Cellular Response

Growth Factors

MAPK Cascade

Cytokines Stress

c-Fos c-Jun

AP-1 Complex

Target Genes

Proliferation Apoptosis Inflammation

SR11302

Click to download full resolution via product page

Mechanism of (6E)-SR 11302 Action

Biological Activities and Applications
(6E)-SR 11302 has demonstrated a range of biological activities, primarily stemming from its

anti-AP-1 function. These activities make it a valuable tool in cancer research, immunology,

and studies of inflammatory diseases.
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Anti-Tumor Activity
SR 11302 exhibits anti-proliferative effects in several cancer cell lines. This is attributed to the

inhibition of AP-1-mediated transcription of genes crucial for cell cycle progression and survival.

Table 1: In Vitro Anti-Proliferative Activity of (6E)-SR 11302

Cell Line Cancer Type Effect Concentration Reference

T-47D Breast Cancer
Inhibition of

proliferation
Not specified [1]

Calu-6 Lung Cancer
Inhibition of

proliferation
Not specified [1]

HeLa Cervical Cancer
Inhibition of

proliferation
Not specified [1]

A549 Lung Cancer

No impact on

viability in 2D

culture

1 µM [2]

H1299 Lung Cancer

No impact on

viability in 2D

culture

1 µM [2]

H460 Lung Cancer

No impact on

viability in 2D

culture

1 µM [2]

F9
Embryonal

Carcinoma

Failed to inhibit

proliferation
Not specified [1]

HL-60
Promyelocytic

Leukemia

Very little effect

on proliferation

or differentiation

Not specified [1]

NB4

Acute

Promyelocytic

Leukemia

Very little effect

on proliferation

or differentiation

Not specified [1]
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In a 4D ex vivo lung cancer model, SR 11302 was shown to reduce metastatic lesion formation.

[2]

Table 2: In Vivo Anti-Tumor and Anti-Angiogenic Activity of (6E)-SR 11302

Animal Model Condition Treatment Outcome Reference

AP-1-luciferase

transgenic mice

DMBA/TPA-

induced skin

papilloma

Topical

application

Significant

inhibition of

papilloma

formation and

AP-1 activation

[1]

Vldlr-/- mice Vascular lesions

0.5 mg/kg and 1

mg/kg daily oral

gavage

Dose-dependent

reduction in

vascular lesion

number (48% at

high dose) and

size (40% at high

dose)

[3]

Anti-Inflammatory and Other Activities
SR 11302 has also been shown to modulate inflammatory responses and other cellular

processes.

Table 3: Other Biological Activities of (6E)-SR 11302
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Cell/System Condition Treatment Effect Reference

Hypoxia-treated

cells
Hypoxia 1 µM

Decreased

aldosterone

levels by 61.9%

[3]

Adenocarcinoma

gastric (AGS)

cells

Helicobacter

pylori infection

2 µM for 48

hours

Inhibited cell

proliferation
[3]

Adenocarcinoma

gastric (AGS)

cells

Helicobacter

pylori infection

2 µM for 24

hours

Inhibited

expression of β-

catenin and c-

myc

[3]

HepG2 cells

Glycochenodeox

ycholic acid

(GCDCA)-

induced

cytotoxicity

1, 10, 50 µM

Protected

against

cytotoxicity,

restored NOS-3

expression

Experimental Protocols
The following are generalized protocols for common assays used to evaluate the effects of

(6E)-SR 11302. Researchers should optimize these protocols for their specific cell lines and

experimental conditions.

Cell Culture and Treatment
Cell Seeding: Plate cells in appropriate culture vessels (e.g., 96-well plates for viability

assays, 6-well plates for protein extraction) at a density that allows for logarithmic growth

during the experiment.

SR 11302 Preparation: Prepare a stock solution of (6E)-SR 11302 in DMSO (e.g., 10 mM).

Further dilute the stock solution in culture medium to the desired final concentrations (e.g., 1

µM, 2 µM, 10 µM, 50 µM).

Treatment: Replace the culture medium with the medium containing SR 11302 or vehicle

control (DMSO). The final DMSO concentration should be kept low (typically ≤ 0.1%) to avoid
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solvent-induced toxicity.

Incubation: Incubate the cells for the desired duration (e.g., 24, 48, or 72 hours) at 37°C in a

humidified incubator with 5% CO₂.

Cell Viability Assay (MTT Assay)
This protocol is based on the principle that mitochondrial dehydrogenases in viable cells

reduce the yellow tetrazolium salt MTT to purple formazan crystals.

Cell Treatment: Treat cells with SR 11302 as described in section 4.1 in a 96-well plate.

MTT Addition: After the treatment period, add 10 µL of MTT solution (5 mg/mL in PBS) to

each well.

Incubation: Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible.

Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in

0.01 M HCl) to each well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

The absorbance is directly proportional to the number of viable cells.

MTT Assay Workflow

Seed Cells Treat with SR11302 Add MTT Incubate Add Solubilizer Read Absorbance

Click to download full resolution via product page

MTT Cell Viability Assay Workflow

Western Blotting
This protocol outlines the general steps for analyzing protein expression changes induced by

SR 11302.
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Cell Lysis: After treatment, wash cells with ice-cold PBS and lyse them in RIPA buffer

supplemented with protease and phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of the lysates using a BCA or

Bradford assay.

Sample Preparation: Mix equal amounts of protein (e.g., 20-30 µg) with Laemmli sample

buffer and heat at 95-100°C for 5 minutes.

SDS-PAGE: Separate the protein samples on a polyacrylamide gel.

Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.

Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room

temperature.

Primary Antibody Incubation: Incubate the membrane with primary antibodies against target

proteins (e.g., c-Fos, c-Jun, Cyclin D1, β-catenin, GAPDH) overnight at 4°C.

Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an

appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

Detection: Wash the membrane again and detect the protein bands using an enhanced

chemiluminescence (ECL) substrate and an imaging system.

Western Blot Workflow

Cell Lysis Protein Quantification SDS-PAGE Transfer Blocking Antibody Incubation Detection

Click to download full resolution via product page

Western Blotting Experimental Workflow

Conclusion
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(6E)-SR 11302 is a powerful and selective research tool for investigating the roles of the AP-1

transcription factor in various biological and pathological processes. Its unique ability to inhibit

AP-1 without activating RARs/RXRs provides a clear advantage for mechanistic studies. The

data and protocols presented in this guide are intended to support researchers in effectively

utilizing this compound to advance our understanding of AP-1 signaling in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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